Cas no 1595812-24-0 (2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine)
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutaneethanamine, β-(1-methylethoxy)-
- 2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine
- EN300-1293963
- 1595812-24-0
-
- Inchi: 1S/C9H19NO/c1-7(2)11-9(6-10)8-4-3-5-8/h7-9H,3-6,10H2,1-2H3
- InChI Key: NCKVTYSTHQNBGF-UHFFFAOYSA-N
- SMILES: C(C1CCC1)(CN)OC(C)C
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.944±0.06 g/cm3(Predicted)
- Boiling Point: 220.7±13.0 °C(Predicted)
- pka: 9.06±0.10(Predicted)
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293963-0.05g |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine |
1595812-24-0 | 0.05g |
$1091.0 | 2023-06-06 | ||
| Enamine | EN300-1293963-0.1g |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine |
1595812-24-0 | 0.1g |
$1144.0 | 2023-06-06 | ||
| Enamine | EN300-1293963-0.25g |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine |
1595812-24-0 | 0.25g |
$1196.0 | 2023-06-06 | ||
| Enamine | EN300-1293963-0.5g |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine |
1595812-24-0 | 0.5g |
$1247.0 | 2023-06-06 | ||
| Enamine | EN300-1293963-1.0g |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine |
1595812-24-0 | 1g |
$1299.0 | 2023-06-06 | ||
| Enamine | EN300-1293963-2.5g |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine |
1595812-24-0 | 2.5g |
$2548.0 | 2023-06-06 | ||
| Enamine | EN300-1293963-5.0g |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine |
1595812-24-0 | 5g |
$3770.0 | 2023-06-06 | ||
| Enamine | EN300-1293963-10.0g |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine |
1595812-24-0 | 10g |
$5590.0 | 2023-06-06 | ||
| Enamine | EN300-1293963-50mg |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine |
1595812-24-0 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1293963-100mg |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine |
1595812-24-0 | 100mg |
$678.0 | 2023-09-30 |
2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine
Professional Introduction to Compound with CAS No. 1595812-24-0 and Product Name: 2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine
The compound with the CAS number 1595812-24-0 and the product name 2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a cyclobutyl group attached to an ethylamine backbone, with a propan-2-yloxy substituent at the second carbon atom. This configuration imparts distinct chemical properties that make it a valuable candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with complex structures, aiming to enhance therapeutic efficacy and reduce side effects. The 2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine molecule, with its cyclobutyl moiety, offers interesting opportunities for interaction with biological targets. The cyclobutyl ring is known for its rigidity, which can stabilize certain conformations of the molecule, potentially improving binding affinity to biological receptors. This feature is particularly relevant in the design of small-molecule drugs where precise three-dimensional interactions are crucial.
The presence of the propan-2-yloxy group introduces another layer of complexity to the compound's behavior. This ester-like moiety can participate in hydrogen bonding and other forms of non-covalent interactions, which are essential for drug-receptor binding. The propan-2-yloxy group also contributes to the compound's solubility profile, making it more amenable for formulation into various pharmaceutical delivery systems. These properties collectively make 2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine a promising candidate for further investigation.
Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with unique structural motifs often exhibit novel pharmacological profiles that can lead to breakthroughs in treating various diseases. The cyclobutyl and propan-2-yloxy functional groups in this compound are examples of such structural diversity. These features have been explored in several contexts, including their role in modulating enzyme activity and receptor binding. For instance, derivatives of cyclobutyl compounds have shown promise in inhibiting certain kinases and other enzymes implicated in cancer and inflammatory diseases.
The synthesis of 2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and improve sustainability. These efforts align with the broader industry trend towards environmentally responsible drug development.
Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry (MS). These techniques provide detailed insights into the compound's molecular structure and purity. Additionally, computational studies using molecular modeling software help predict how the compound might interact with biological targets at the atomic level. These computational approaches are increasingly integral to modern drug discovery pipelines, offering a cost-effective way to screen large libraries of compounds before experimental validation.
The potential applications of 2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine extend across multiple therapeutic areas. Its structural features suggest utility in developing drugs for neurological disorders, where precise receptor interactions are critical. Furthermore, its solubility profile makes it suitable for oral administration, which is often preferred over injectable formulations due to patient compliance and convenience. Preclinical studies are underway to evaluate its pharmacokinetic properties, toxicity profile, and potential therapeutic benefits in animal models.
In conclusion, 1595812-24-0 (CAS No.) and 2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine represent a significant contribution to the chemical pharmaceutical landscape. The unique combination of structural elements—namely the cyclobutyl ring and propan-2-yloxy group—offers compelling reasons for further investigation into its pharmacological potential. As research continues to uncover new applications for this compound, it holds promise for advancing therapeutic strategies across various medical conditions.
1595812-24-0 (2-cyclobutyl-2-(propan-2-yloxy)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)